Cas no 877652-81-8 (2-{(2-methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-{(2-methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 877652-81-8
• MF: C₂₂H₂₂N₂OS₂
• MW: 394.552882671356
• CID: 5510747
• Update Time: 2025-08-02

2-{(2-methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(3H)-one, 6,7-dihydro-2-[[(2-methylphenyl)methyl]thio]-3-(2-phenylethyl)-
• 2-{(2-methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C22H22N2OS2/c1-16-7-5-6-10-18(16)15-27-22-23-19-12-14-26-20(19)21(25)24(22)13-11-17-8-3-2-4-9-17/h2-10H,11-15H2,1H3
• InChI Key： IBINAIUVWKIWCN-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2C)N(CCC2=CC=CC=C2)C(=O)C2SCCC=2N=1

Additional information on 2-{(2-methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Compound CAS No. 877652-81-8: 2-{(2-Methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one

The compound with CAS No. 877652-81-8, named 2-{(2-methylphenyl)methylsulfanyl}-3-(2-phenylethyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their potential bioactivity and structural versatility. The molecule's structure is characterized by a thienopyrimidine ring system fused with a thiophene moiety, along with substituents that include a methylsulfanyl group attached to a 2-methylphenyl ring and a 2-phenylethyl group.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as kinases, proteases, and ion channels. The methylsulfanyl group in this compound is known to enhance stability and improve pharmacokinetic properties, making it a valuable addition to medicinal chemistry toolkits. Additionally, the presence of the 2-methylphenyl and 2-phenylethyl substituents introduces hydrophobicity and potential sites for further functionalization, which can be exploited in the design of more potent drug candidates.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that certain thienopyrimidine derivatives exhibit selective cytotoxicity against cancer cells by targeting key enzymes involved in cell proliferation and survival. The molecular structure of this compound suggests that it may interact with these targets through a combination of hydrophobic interactions and hydrogen bonding, which are critical for binding affinity.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving the coupling of thiophene derivatives with pyrimidine precursors. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time compared to traditional methods. This highlights the importance of modern synthetic techniques in advancing the development of complex molecules like CAS No. 877652-81-8.

Another area of interest is the study of this compound's bioavailability and pharmacokinetics. Researchers have employed computational modeling tools to predict its absorption, distribution, metabolism, and excretion (ADME) properties. These studies suggest that the compound has favorable solubility profiles and minimal risk of hepatic metabolism via cytochrome P450 enzymes, which are desirable traits for orally administered drugs.

Furthermore, recent advancements in crystallography have enabled researchers to determine the three-dimensional structure of this compound at atomic resolution. Such insights are invaluable for understanding its conformational flexibility and how it may bind to target proteins in vivo. This information has been instrumental in guiding iterative rounds of chemical optimization aimed at improving potency and selectivity.

In conclusion, CAS No. 877652-81-8 represents a cutting-edge example of how modern medicinal chemistry can leverage structural complexity and functional diversity to develop innovative therapeutic agents. With ongoing research into its biological activity and pharmacological properties, this compound holds significant promise for advancing our understanding of disease mechanisms and developing novel treatments.